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Compound of Interest

Compound Name: L-Idaric Acid Disodium Salt

Cat. No.: B13859367

Get Quote

Scientific Background & Rationale
L-Idaric acid (CAS 80876-58-0) is a dicarboxylic sugar acid (aldaric acid) derived from L-idose.

[1] In aqueous environments, aldaric acids exhibit a complex equilibrium between the open-

chain free acid and its cyclic lactone forms (typically 1,4-lactone or 3,6-lactone).[1] This

equilibrium is pH-dependent and critical for reproducibility.[1]

The disodium salt (L-Idarate) is the thermodynamically stable form in alkaline media.

Preparation requires precise neutralization to drive the equilibrium entirely from the lactone/acid

species to the dicarboxylate anion. Failure to fully hydrolyze the lactone or control pH results in

solutions with drifting pH and inconsistent concentration.

Chemical Equilibrium & Strategy
To prepare a stable disodium salt solution, one must introduce sufficient base (NaOH) to:

Open the lactone ring (irreversible in base).

Deprotonate both carboxylic acid groups (
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,

).

Target pH: A final pH of 8.0 – 8.5 is recommended to ensure >99.9% formation of the disodium

species (

) while maintaining physiological compatibility.

Mechanism Diagram
The following diagram illustrates the conversion pathway from the commercial precursor (often

the lactone or acid) to the stable salt.
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Caption: Reaction pathway for the generation of Disodium L-Idarate. Blue arrows indicate the

titration workflow.

Materials & Equipment
Reagents
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Reagent Grade CAS Notes

L-Idaric Acid (or 1,4-

Lactone)
High Purity (>95%)

80876-58-0 (Acid) /

80876-59-1 (Lactone)

Highly hygroscopic.[1]

[2] Store at -20°C

under inert gas.

Sodium Hydroxide

(NaOH)

1.0 N Standardized

Sol.
1310-73-2

Use Carbonate-free

solution to prevent

buffering.[1]

Water Ultrapure (Type I) 7732-18-5
Resistivity 18.2

MΩ[1]·cm at 25°C.

Equipment
Analytical Balance: Readability 0.01 mg (e.g., Mettler Toledo XPR).

pH Meter: Calibrated (3-point: pH 4.01, 7.00, 10.01).

Magnetic Stirrer: With temperature control.[1][3]

Syringe Filter: 0.22 µm PES (Polyethersulfone) for sterilization.

Experimental Protocol
This protocol describes the preparation of a 100 mL stock solution of 50 mM L-Idaric Acid
Disodium Salt.

Calculation
Molecular Weight (Free Acid,

): 210.14 g/mol [2]

Target Concentration: 50 mM (0.05 mol/L)

Mass Required:

Note: If starting with the lactone (
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, MW 192.12 g/mol ), adjust mass accordingly (

g).

Step-by-Step Procedure
Step 1: Preparation of Base Matrix

Dispense 80 mL of Ultrapure Water into a clean glass beaker.

Place on a magnetic stirrer and insert a calibrated pH electrode.

Critical: Monitor temperature; maintain at 20–25°C.[1]

Step 2: Dissolution & Hydrolysis
Weigh 1.0507 g of L-Idaric Acid (or equivalent Lactone) accurately.

Add the solid to the water under moderate stirring.

Observation: The pH will drop rapidly (typically pH < 3.0).

Titration (Neutralization):

Slowly add 1.0 N NaOH dropwise.[1]

Monitor the pH continuously.

Inflection Point 1: Around pH 3.5–4.0 (Monosodium salt).[1]

Inflection Point 2: Continue adding NaOH until pH stabilizes between 8.0 and 8.5.

Lactone Note: If using the lactone, the pH may drift downward after initial adjustment as the

ring opens. Maintain pH 8.5 for 30 minutes to ensure complete hydrolysis.

Step 3: Final Adjustment
Once pH is stable at 8.0–8.5 for >10 minutes, transfer the solution to a 100 mL volumetric

flask.

Rinse the beaker and electrode with Ultrapure Water, adding rinses to the flask.
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Dilute to volume (QS) with Ultrapure Water.

Invert 10 times to mix.

Step 4: Filtration & Sterilization[4]
Draw the solution into a sterile syringe.

Pass through a 0.22 µm PES filter into a sterile, endotoxin-free storage container.

Why PES? Low protein binding and high chemical compatibility with alkaline salt solutions.

Quality Control & Validation
Every batch must be validated to ensure the salt form is correct and the concentration is

accurate.

Parameter Acceptance Criteria Method

Appearance
Clear, colorless, particulate-

free
Visual Inspection

pH 8.0 ± 0.2 Potentiometric

Conductivity
Consistent with theoretical

ionic strength
Conductivity Meter

Stability
No precipitation after 24h at

4°C
Visual / Turbidity

Workflow Logic Diagram
The following flowchart ensures self-validation during the preparation process.
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Caption: Decision tree for ensuring complete lactone hydrolysis and stable salt formation.

Storage & Stability
Temperature: Store liquid aliquots at -20°C for long-term stability (up to 6 months). Short-

term (1 week) at 4°C.

Container: Polypropylene (PP) or glass vials. Avoid polystyrene if long-term storage is

planned due to potential leaching at higher pH.[1]

Freeze-Thaw: Limit to 1 cycle. Aliquot immediately after preparation.

Precipitation: If precipitate forms upon thawing, sonicate at 37°C. If it does not redissolve,

the salt may have reverted or degraded; discard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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